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2-amino-3-bromo-4-
Compound Name:
methoxyBenzoic acid

CAS No.: 1180497-47-5

Cat. No.: B1650438

Get Quote

Executive Summary

Anthranilic acid (2-aminobenzoic acid) and its methoxy-substituted derivatives are critical
scaffolds in drug discovery, serving as fluorescent probes, metabolic markers, and
intermediates for bioactive heterocycles. While the parent compound is a well-characterized
fluorophore, the introduction of a methoxy group (—OCHs) at the 3, 4, 5, or 6 position
significantly alters the electronic landscape of the benzene ring.

This guide objectively compares the UV-Vis absorption and fluorescence emission profiles of
these isomers. It synthesizes experimental data with physical organic chemistry principles to
explain how substituent positioning dictates spectral shifts (solvatochromism), quantum yields,
and utility in biological assays.
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To interpret the spectra, one must understand the competing electronic effects. The amino
group (—NHz) is a strong electron donor, while the carboxylic acid (COOH) is an electron
withdrawer. The methoxy group acts as a secondary Electron Donating Group (EDG).

o Resonance (Mesomeric Effect): -OCHs donates electrons into the ring, stabilizing the
excited state if conjugated effectively.

 Steric Hindrance (Ortho Effect): Substituents at the 3- and 6-positions (ortho to —NHz or —
COOH) can twist these functional groups out of planarity, breaking conjugation and causing
hypsochromic (blue) shifts.

Structural Isomer Map

e 3-Methoxy: Ortho to amino (Steric clash with —NH2).

e 4-Methoxy: Para to carboxyl (Strong "Push-Pull" resonance).

o 5-Methoxy: Para to amino (Electronic saturation; common fluorescent probe).
e 6-Methoxy: Ortho to carboxyl (Steric clash with —COOH).
Comparative Spectral Analysis

The following data summarizes the primary absorption (

) and emission (

) maxima in polar protic solvents (Methanol/Ethanol).

Table 1: Spectral Performance Matrix
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for glycan

tagging.
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intensity.

*Note: Values are approximate based on methanolic solutions. "N/A" indicates weak
fluorescence or lack of standard literature consensus for quantitative emission.

Detailed Isomer Analysis
5-Methoxyanthranilic Acid (The Gold Standard)

This isomer is the most commercially significant alternative to the parent acid.

e Mechanism: The methoxy group at the 5-position (para to the amino group) increases
electron density in the ring without sterically hindering the critical donor-acceptor motif.

o Performance: It exhibits a bathochromic shift in emission (420 nm vs 411 nm) compared to
the parent. This separation from cellular autofluorescence makes it superior for biological
tagging (e.g., reductive amination of N-glycans).

3- & 6-Methoxyanthranilic Acids (The Steric Outliers)

o 3-Methoxy: The substituent is ortho to the amino group. This creates steric bulk that forces
the nitrogen lone pair out of alignment with the

-system, slightly reducing the molar absorptivity (
) and shifting absorption to lower wavelengths (blue shift).

o 6-Methoxy: The substituent is ortho to the carboxylic acid. This disrupts the intramolecular
hydrogen bond (IHB) between the amine and carbonyl oxygen, which is crucial for the
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stability of the excited state. Consequently, fluorescence is often quenched or significantly
weaker.

Experimental Protocol: UV-Vis Characterization

This protocol is designed to be self-validating. If the reference standard (Anthranilic Acid) does
not meet the criteria (

nm), the solvent purity or instrument calibration is suspect.

Reagents & Equipment

e Solvent: HPLC-grade Methanol (Cut-off < 205 nm). Avoid Acetone (absorbs at 330 nm).
e Blank: Pure solvent from the same bottle used for solvation.

o Cuvettes: Quartz (1 cm path length). Glass/Plastic absorb UV < 300 nm.

Step-by-Step Methodology

e Stock Solution Preparation (1 mM):
o Weigh 1.67 mg of the specific methoxyanthranilic acid isomer (MW = 167.16 g/mol ).
o Dissolve in 10.0 mL of Methanol. Sonicate for 2 mins to ensure complete dissolution.
e Working Solution (50 pM):
o Dilute 50 pL of Stock into 950 uL of Methanol.

o Validation: The solution should be optically clear. Any turbidity indicates precipitation (filter
if necessary).

e Baseline Correction:
o Fill two cuvettes with pure Methanol.
o Run "Baseline/Zero" scan from 200 nm to 500 nm.

e Acquisition:
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o Replace sample cuvette with Working Solution.
o Scan parameters: Speed = Medium; Slit width = 1.0 nm.
o Critical Check: Absorbance at

should be between 0.1 and 1.0 A.U. If > 1.0, dilute further to avoid inner-filter effects
(fluorescence quenching).

Workflow Visualization
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Scan 200-500 nm
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Click to download full resolution via product page

Caption: Self-validating workflow for UV-Vis spectral acquisition of anthranilic acid derivatives.

Applications & Strategic Selection
Fluorescent Tagging (Glycomics)

Recommended Isomer: 5-Methoxyanthranilic Acid (5-MeO-AA)

o Why: It offers a superior Stokes shift and emission intensity compared to the 3- or 6-
isomers.

e Usage: Used to label the reducing end of carbohydrates via reductive amination. The
methoxy group enhances lipophilicity, improving separation in Reversed-Phase HPLC
compared to the parent acid.

Metabolic Biomarker Analysis

Target: 3-Methoxyanthranilic Acid
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o Context: A minor metabolite of the kynurenine pathway (tryptophan metabolism).

o Detection: Often analyzed alongside 3-hydroxyanthranilic acid. Due to its lower quantum
yield, HPLC with electrochemical detection (ECD) or MS/MS is often preferred over simple
fluorescence for quantification in plasma.

Metal Chelation

Target: 6-Methoxyanthranilic Acid

o Context: The proximity of the methoxy group to the carboxylate allows for unique tridentate
coordination modes with transition metals (e.g., Cu(ll), Zn(ll)), potentially creating novel
luminescent metal-organic frameworks (MOFs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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